![molecular formula C19H20N2O5S2 B2767327 (Z)-N-(5,6-dimethoxy-3-methylbenzo[d]thiazol-2(3H)-ylidene)-3-(phenylsulfonyl)propanamide CAS No. 895449-17-9](/img/structure/B2767327.png)
(Z)-N-(5,6-dimethoxy-3-methylbenzo[d]thiazol-2(3H)-ylidene)-3-(phenylsulfonyl)propanamide
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Description
(Z)-N-(5,6-dimethoxy-3-methylbenzo[d]thiazol-2(3H)-ylidene)-3-(phenylsulfonyl)propanamide is a useful research compound. Its molecular formula is C19H20N2O5S2 and its molecular weight is 420.5. The purity is usually 95%.
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Scientific Research Applications
Photodynamic Therapy for Cancer
- Singlet Oxygen Quantum Yield: Research on zinc phthalocyanine derivatives, substituted with benzenesulfonamide groups containing Schiff base, has shown that these compounds possess good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield. Such properties make them potential Type II photosensitizers for cancer treatment in photodynamic therapy, highlighting their ability to induce cell death in tumors through light-activated processes (Pişkin, Canpolat, & Öztürk, 2020).
Antimicrobial and Antiprotozoal Activity
- Sulfonamide-Containing Compounds: Sulfonamides are well-known for their antimicrobial properties. A study on novel imidazothiazole sulfides and sulfones, incorporating a sulfonamide moiety, reported these compounds as having significant anthelmintic and anti-inflammatory activities, suggesting potential applications in developing new antimicrobial agents (Shetty, Khazi, & Ahn, 2010).
Antiproliferative Activity Against Cancer
- Tubulin Targeting: A study on dibenzothiazine derivatives demonstrated their antiproliferative activity against several human solid tumor cell lines by targeting tubulin dynamics. This research indicates the potential of using such compounds in cancer therapy, particularly in designing drugs that interfere with the microtubule functions of cancer cells, which is critical for their growth and division (Guerra et al., 2021).
Enzyme Inhibition for Therapeutic Applications
- α-Glucosidase and Acetylcholinesterase Inhibitors: Research on sulfonamide derivatives with benzodioxane and acetamide moieties indicated their potential as enzyme inhibitors, particularly against α-glucosidase and acetylcholinesterase. These enzymes are therapeutic targets for treating diabetes and Alzheimer's disease, respectively, suggesting that compounds with similar structures could be developed into new therapeutic agents (Abbasi et al., 2019).
Properties
IUPAC Name |
3-(benzenesulfonyl)-N-(5,6-dimethoxy-3-methyl-1,3-benzothiazol-2-ylidene)propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20N2O5S2/c1-21-14-11-15(25-2)16(26-3)12-17(14)27-19(21)20-18(22)9-10-28(23,24)13-7-5-4-6-8-13/h4-8,11-12H,9-10H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TWDJEMMFZMXIAB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=CC(=C(C=C2SC1=NC(=O)CCS(=O)(=O)C3=CC=CC=C3)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20N2O5S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
420.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.